Cas no 2877692-33-4 (1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane
• CAS No: 2877692-33-4
• MF: C₁₃H₁₇F₃N₄O₂
• MW: 318.294893026352
• CID: 5330622
• PubChem ID: 165434943
• Update Time: 2025-10-29

1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040862240
• 2877692-33-4
• 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane
• F6743-9415
• Cyclopropyl[hexahydro-4-[[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl]-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C13H17F3N4O2/c14-13(15,16)12-18-17-10(22-12)8-19-4-1-5-20(7-6-19)11(21)9-2-3-9/h9H,1-8H2
• InChI Key： GJEBLTDPCLLNGO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=NN=C(C(F)(F)F)O2)CC1)=O

Computed Properties

• Exact Mass: 318.13036028g/mol
• Monoisotopic Mass: 318.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.7±55.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane

Professional Introduction to Compound with CAS No. 2877692-33-4 and Product Name: 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane

The compound with the CAS number 2877692-33-4 and the product name 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a cyclopropanecarbonyl group and a 5-(trifluoromethyl)-1,3,4-oxadiazole moiety, suggests that this compound may exhibit diverse biological activities. The 1,4-diazepane core further enhances its structural complexity and functional versatility.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane structure combines elements that are known to contribute to pharmacological activity. The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into drug molecules to enhance metabolic stability and binding affinity. Additionally, the oxadiazole ring is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties.

Recent studies have highlighted the importance of 1,4-diazepane derivatives in the development of central nervous system (CNS) drugs. These compounds have shown promise in modulating neurotransmitter systems, making them attractive candidates for treating neurological disorders. The structural features of 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane suggest that it may interact with multiple targets within the CNS, potentially leading to therapeutic effects across a range of conditions.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the cyclopropanecarbonyl group at the 1-position and the attachment of the 5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylmethyl moiety at the 4-position are critical steps that define its unique structure. These synthetic challenges highlight the expertise required to produce such complex molecules and underscore the importance of advanced chemical methodologies in pharmaceutical research.

From a biological perspective, the potential activities of 1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane are intriguing. The combination of a trifluoromethyl group and an oxadiazole moiety suggests that it may exhibit properties such as anti-inflammatory effects or modulation of ion channels. Furthermore, the presence of a rigid cyclopropanecarbonyl group could influence its binding affinity to biological targets. These features make it a valuable candidate for further investigation in drug discovery programs.

In conclusion,2877692-33-4 represents a structurally complex and pharmacologically promising compound that could contribute significantly to advancements in medicinal chemistry. Its unique combination of functional groups positions it as a versatile tool for exploring new therapeutic strategies. As research continues to uncover new applications for this class of molecules,1-cyclopropanecarbonyl-4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}-1,4-diazepane is likely to play an important role in shaping the future of pharmaceutical development.